ethyl 3-(2,4-difluorobenzyl)-1-[2-furyl(oxo)acetyl]-3-piperidinecarboxylate

• IUPAC Name: ethyl 3-[(2,4-difluorophenyl)methyl]-1-[2-(furan-2-yl)-2-oxoacetyl]piperidine-3-carboxylate
• InChI: InChI=1S/C21H21F2NO5/c1-2-28-20(27)21(12-14-6-7-15(22)11-16(14)23)8-4-9-24(13-21)19(26)18(25)17-5-3-10-29-17/h3,5-7,10-11H,2,4,8-9,12-13H2,1H3
• InChI Key: VISFWJXYEVIMBT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCN(C1)C(=O)C(=O)C2=CC=CO2)CC3=C(C=C(C=C3)F)F
• Molecular Formula: C21H21F2NO5
• Molecular Weight: 405.4 g/mol

Description

Ethyl 3-(2,4-difluorobenzyl)-1-[2-furyl(oxo)acetyl]-3-piperidinecarboxylate, also known as compound 1, is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery.

Scientific Research Applications

Compound 1 has shown promising results in various scientific research applications, including drug discovery and development. It has been found to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, it has also shown potential as a therapeutic agent for the treatment of Alzheimer's disease and other neurodegenerative disorders.

Mechanism of Action

The mechanism of action of ethyl 3-(2,4-difluorobenzyl)-1-[2-furyl(oxo)acetyl]-3-piperidinecarboxylate 1 is not yet fully understood. However, it has been suggested that it exerts its antitumor activity through the inhibition of tubulin polymerization, which is essential for cell division and growth. Moreover, it has also been found to inhibit acetylcholinesterase activity, which is implicated in the pathogenesis of Alzheimer's disease.
Biochemical and Physiological Effects:
Compound 1 has been found to have several biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to their death. Additionally, it has also been found to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis. Moreover, it has been found to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of ethyl 3-(2,4-difluorobenzyl)-1-[2-furyl(oxo)acetyl]-3-piperidinecarboxylate 1 is its high potency and selectivity towards cancer cells and Alzheimer's disease. This makes it a promising candidate for drug development. However, one of the limitations of this compound 1 is its poor solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for research on ethyl 3-(2,4-difluorobenzyl)-1-[2-furyl(oxo)acetyl]-3-piperidinecarboxylate 1. One of the areas of interest is the optimization of its pharmacokinetics and pharmacodynamics to improve its efficacy and reduce its toxicity. Additionally, there is a need to investigate its potential as a therapeutic agent for other diseases, such as Parkinson's disease and multiple sclerosis. Moreover, the development of novel drug delivery systems for this compound 1 could enhance its bioavailability and therapeutic efficacy. Lastly, there is a need for further studies to elucidate its mechanism of action and identify potential targets for drug development.
Conclusion:
In conclusion, this compound 1 is a novel chemical this compound that has shown promising results in various scientific research applications, including drug discovery and development. Its potent antitumor activity and potential therapeutic effects for Alzheimer's disease make it a promising candidate for further research and development. However, more studies are needed to fully understand its mechanism of action and optimize its pharmacokinetics and pharmacodynamics.

Synthesis Methods

Compound 1 can be synthesized through a multistep process starting from commercially available materials. The synthesis involves the reaction of 2,4-difluorobenzyl bromide with 2-furoyl chloride to form an intermediate, which is further reacted with piperidine-3-carboxylic acid and ethyl chloroformate to obtain ethyl 3-(2,4-difluorobenzyl)-1-[2-furyl(oxo)acetyl]-3-piperidinecarboxylate 1 in high yield and purity.